Cas no 680591-13-3 (N-(6-Methoxypyridin-3-yl)-2-methylbenzenesulfonamide)

N-(6-Methoxypyridin-3-yl)-2-methylbenzenesulfonamide is a sulfonamide derivative characterized by its pyridine and benzenesulfonamide structural motifs. This compound is of interest in medicinal and agrochemical research due to its potential as an intermediate in the synthesis of biologically active molecules. The methoxy and methyl substituents enhance its solubility and stability, making it suitable for further functionalization. Its well-defined structure allows for precise modifications, facilitating studies in structure-activity relationships. The compound’s purity and consistent performance make it a reliable choice for experimental applications in drug discovery and chemical synthesis. Proper handling and storage are recommended to maintain its integrity.

N-(6-Methoxypyridin-3-yl)-2-methylbenzenesulfonamide structure

680591-13-3 structure

Product Name:N-(6-Methoxypyridin-3-yl)-2-methylbenzenesulfonamide

CAS No:680591-13-3

MF:C₁₃H₁₄N₂O₃S

MW:278.326861858368

CID:1729086

PubChem ID:57455771

Update Time:2025-05-28

N-(6-Methoxypyridin-3-yl)-2-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonamide, N-(6-methoxy-3-pyridinyl)-2-methyl-
- N-(6-methoxy-pyridin-3-yl)-2-methyl-benzenesulfonamide
- N-(6-Methoxypyridin-3-yl)-2-methylbenzenesulfonamide
- AKOS012298190
- N-(6-methoxypyridin-3-yl)-2-methylbenzene-1-sulfonamide
- MFCD14861386
- CD-0111
- SCHEMBL1036983
- YOSUCWMJWWAHDI-UHFFFAOYSA-N
- 680591-13-3
- DB-335166
- Inchi： 1S/C13H14N2O3S/c1-10-5-3-4-6-12(10)19(16,17)15-11-7-8-13(18-2)14-9-11/h3-9,15H,1-2H3
- InChI Key： YOSUCWMJWWAHDI-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1C)(NC1C=NC(=CC=1)OC)(=O)=O

Computed Properties

Exact Mass: 278.07262
Monoisotopic Mass: 278.07251349g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 380
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 76.7Å²

Experimental Properties

Color/Form: NA
Density: 1.3±0.1 g/cm3
Boiling Point: 435.5±55.0 °C at 760 mmHg
Flash Point: 156.4±20.9 °C
PSA: 68.29

N-(6-Methoxypyridin-3-yl)-2-methylbenzenesulfonamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

N-(6-Methoxypyridin-3-yl)-2-methylbenzenesulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M332810-25mg	N-(6-Methoxypyridin-3-yl)-2-methylbenzenesulfonamide	680591-13-3		25mg	$196.00	2023-05-17
TRC	M332810-50mg	N-(6-Methoxypyridin-3-yl)-2-methylbenzenesulfonamide	680591-13-3		50mg	$351.00	2023-05-17
TRC	M332810-100mg	N-(6-Methoxypyridin-3-yl)-2-methylbenzenesulfonamide	680591-13-3		100mg	$638.00	2023-05-17
TRC	M332810-250mg	N-(6-Methoxypyridin-3-yl)-2-methylbenzenesulfonamide	680591-13-3		250mg	$1137.00	2023-05-17
A2B Chem LLC	AI75989-1mg	N-(6-methoxypyridin-3-yl)-2-methylbenzene-1-sulfonamide	680591-13-3	>90%	1mg	$201.00	2024-04-19
A2B Chem LLC	AI75989-5mg	N-(6-methoxypyridin-3-yl)-2-methylbenzene-1-sulfonamide	680591-13-3	>90%	5mg	$214.00	2024-04-19
A2B Chem LLC	AI75989-10mg	N-(6-methoxypyridin-3-yl)-2-methylbenzene-1-sulfonamide	680591-13-3	>90%	10mg	$240.00	2024-04-19
A2B Chem LLC	AI75989-500mg	N-(6-methoxypyridin-3-yl)-2-methylbenzene-1-sulfonamide	680591-13-3	>90%	500mg	$720.00	2024-04-19
A2B Chem LLC	AI75989-1g	N-(6-methoxypyridin-3-yl)-2-methylbenzene-1-sulfonamide	680591-13-3	>90%	1g	$1295.00	2024-04-19
A2B Chem LLC	AI75989-5g	N-(6-methoxypyridin-3-yl)-2-methylbenzene-1-sulfonamide	680591-13-3	>90%	5g	$4744.00	2024-04-19